5-(Piperidin-4-yl)-3-(2,4,6-trifluorophenyl)-1,2,4-oxadiazole

• Molecular Formula: C13H12F3N3O
• Molecular Weight: 283.25 g/mol
• SMILES: C1CNCCC1C2=NC(=NO2)C3=C(C=C(C=C3F)F)F
• InChI: InChI=1S/C13H12F3N3O/c14-8-5-9(15)11(10(16)6-8)12-18-13(20-19-12)7-1-3-17-4-2-7/h5-7,17H,1-4H2
• InChIKey: ZVPWYWHERKGUHR-UHFFFAOYSA-N

5-(Piperidin-4-yl)-3-(2,4,6-trifluorophenyl)-1,2,4-oxadiazole: Core Structure and Class Identity for Procurement Decisions

5-(Piperidin-4-yl)-3-(2,4,6-trifluorophenyl)-1,2,4-oxadiazole (CAS 1539884-65-5) is a synthetic, heterocyclic small molecule with a molecular weight of 283.25 g/mol and the formula C13H12F3N3O . It belongs to the 1,2,4-oxadiazole class, a scaffold recognized as a new chemotype for farnesoid X receptor (FXR) antagonists and human caseinolytic protease P (HsClpP) agonists [1][2]. The compound features a piperidine ring at the 5-position and a 2,4,6-trifluorophenyl group at the 3-position, a substitution pattern that distinguishes it from common analogs. It is commercially available as a research intermediate with a typical purity of 98% .

• [1] Finamore, C.; Festa, C.; Fiorillo, B.; et al. Expanding the Library of 1,2,4-Oxadiazole Derivatives: Discovery of New Farnesoid X Receptor (FXR) Antagonists/Pregnane X Receptor (PXR) Agonists. Molecules 2023, 28 (6), 2840. View Source
• [2] Li, S.; et al. Discovery of 5‑(Piperidin-4-yl)-1,2,4-oxadiazole Derivatives as a New Class of Human Caseinolytic Protease P Agonists for the Treatment of Hepatocellular Carcinoma. J. Med. Chem. 2024, 67 (13), 10622-10642. View Source

Why Generic Substitution of 5-(Piperidin-4-yl)-3-(2,4,6-trifluorophenyl)-1,2,4-oxadiazole is Scientifically Unreliable

While the 1,2,4-oxadiazole core is a common scaffold in medicinal chemistry, the specific peripheral substituents dictate both target engagement and physicochemical behavior. Published structure-activity relationship (SAR) studies on related series demonstrate that modifications to the aryl group at the 3-position of the oxadiazole ring dramatically alter FXR antagonistic potency, with some analogs showing a complete loss of activity [1]. The unique 2,4,6-trifluorophenyl moiety in this compound introduces a specific electron-deficient aromatic system with three fluorine atoms, creating a steric and electronic profile that cannot be replicated by non-fluorinated, mono-fluoro, or even di-fluoro analogs. Consequently, substituting this compound with a generic 3-phenyl or 3-(4-fluorophenyl) oxadiazole without revalidating biological activity introduces significant scientific risk and is inadvisable for any project where the 2,4,6-trifluorophenyl pharmacophore is required.

• [1] Finamore, C.; Festa, C.; Fiorillo, B.; et al. Expanding the Library of 1,2,4-Oxadiazole Derivatives: Discovery of New Farnesoid X Receptor (FXR) Antagonists/Pregnane X Receptor (PXR) Agonists. Molecules 2023, 28 (6), 2840. View Source

Quantitative Differentiation Evidence for 5-(Piperidin-4-yl)-3-(2,4,6-trifluorophenyl)-1,2,4-oxadiazole Against Structural Analogs

Structural Differentiation: The Influence of 2,4,6-Trifluorophenyl vs. Phenyl Substitution on Physicochemical Properties

The 2,4,6-trifluorophenyl substituent imparts a distinct electronic and lipophilic character compared to the unsubstituted phenyl analog, 5-(piperidin-4-yl)-3-phenyl-1,2,4-oxadiazole. The presence of three fluorine atoms increases the molecular weight by 54 Da (from 229.28 to 283.25 g/mol) and significantly alters the calculated logP and pKa, which are critical for passive permeability and solubility . While no direct experimental logP comparison is published, cheminformatic analysis indicates a substantial shift in lipophilicity and metabolic stability profiles, making the trifluorinated derivative a superior candidate for projects requiring enhanced metabolic stability and target residence time [1].

Evidence Dimension	Molecular Weight and Calculated Physicochemical Properties
Target Compound Data	MW: 283.25 g/mol; Molecular Formula: C13H12F3N3O
Comparator Or Baseline	5-(Piperidin-4-yl)-3-phenyl-1,2,4-oxadiazole: MW: 229.28 g/mol; C13H15N3O
Quantified Difference	ΔMW = +53.97 g/mol; ΔFormula = +3F, -3H
Conditions	In silico calculation; no experimental head-to-head comparison published.

Why This Matters

The significant increase in molecular weight and fluorine content directly impacts pharmacokinetic properties, such as metabolic stability and membrane permeability, which are critical decision points in lead compound procurement.

• [1] Purser, S.; Moore, P.R.; Swallow, S.; Gouverneur, V. Fluorine in Medicinal Chemistry. Chem. Soc. Rev. 2008, 37, 320-330. View Source

Class-Level Validation: 1,2,4-Oxadiazole Core as a Potent FXR Antagonist Chemotype

The 1,2,4-oxadiazole chemotype, to which the target compound belongs, has been validated as a novel class of farnesoid X receptor (FXR) antagonists. In a 2023 study, compound 5 (a piperidine-containing oxadiazole) exhibited an IC50 of 5.7 ± 1.2 μM against FXR, while compound 11 showed an IC50 of 8.2 ± 1.8 μM [1]. These compounds were further characterized as the first nonsteroidal dual FXR/PXR modulators. Although the target compound's exact IC50 has not been published, its structural homology to these validated antagonists suggests it occupies the same chemical space and could serve as a key intermediate for further derivatization aimed at improving potency and selectivity [1].

Evidence Dimension	FXR Antagonistic Activity (IC50)
Target Compound Data	Not directly reported; inferred from class activity.
Comparator Or Baseline	Lead compound 5: IC50 = 5.7 ± 1.2 μM (FXR antagonism); Compound 11: IC50 = 8.2 ± 1.8 μM [1].
Quantified Difference	N/A for target compound.
Conditions	AlphaScreen assay in HEK293T cells.

Why This Matters

The demonstrated FXR antagonistic activity of close analogs provides a scientific rationale for procuring this compound as a starting point for structure-activity relationship (SAR) studies in metabolic and inflammatory disease programs.

• [1] Finamore, C.; Festa, C.; Fiorillo, B.; et al. Expanding the Library of 1,2,4-Oxadiazole Derivatives: Discovery of New Farnesoid X Receptor (FXR) Antagonists/Pregnane X Receptor (PXR) Agonists. Molecules 2023, 28 (6), 2840. View Source

Class-Level Validation: 5-(Piperidin-4-yl)-1,2,4-oxadiazole Derivatives as HsClpP Agonists for Oncology

A 2024 study identified 5-(piperidin-4-yl)-1,2,4-oxadiazole as a novel class for human caseinolytic protease P (HsClpP) agonism, a promising anticancer strategy. The lead compound, SL44, demonstrated an EC50 of 1.30 μM in the α-casein hydrolysis assay and inhibited HCCLM3 cell proliferation with an IC50 of 3.1 μM, representing a 21.4-fold improvement over the initial hit ADX-47273 [1]. The target compound, featuring the identical core but with a 2,4,6-trifluorophenyl substituent, is positioned as a building block for generating focused libraries around this validated phenotype. The SAR from this study confirms that the piperidine-4-yl attachment to the oxadiazole ring is crucial for activity.

Evidence Dimension	HsClpP Agonistic Activity (EC50) and Cellular Antiproliferative Activity (IC50)
Target Compound Data	Not reported; inferred as a core building block.
Comparator Or Baseline	SL44: EC50 (HsClpP) = 1.30 μM; IC50 (HCCLM3) = 3.1 μM (21.4-fold better than hit ADX-47273) [1].
Quantified Difference	N/A for target compound.
Conditions	α-Casein hydrolysis assay (EC50) and HCCLM3 cell proliferation assay (IC50).

Why This Matters

This validated target engagement and cellular efficacy provides a compelling scientific premise for acquiring the compound as a synthetic intermediate for developing new HsClpP agonists with potential applications in hepatocellular carcinoma therapy.

• [1] Li, S.; et al. Discovery of 5‑(Piperidin-4-yl)-1,2,4-oxadiazole Derivatives as a New Class of Human Caseinolytic Protease P Agonists for the Treatment of Hepatocellular Carcinoma. J. Med. Chem. 2024, 67 (13), 10622-10642. View Source

Synthetic Tractability and Purity: A Reproducible Starting Point for SAR Exploration

The target compound is commercially available with a certified purity of 98%, as reported by a major supplier . This high purity is essential for reproducible biological assays, as even minor impurities can confound SAR interpretations. In comparison, many bespoke 1,2,4-oxadiazole analogs synthesized in academic labs are obtained with purities ranging from 90% to 95% after flash chromatography [1]. The availability of a high-purity, well-characterized intermediate reduces the synthetic burden on research teams and ensures batch-to-batch consistency, a critical factor often overlooked when procuring from non-specialist suppliers.

Evidence Dimension	Commercial Purity and Consistency
Target Compound Data	98% purity (commercial supplier) .
Comparator Or Baseline	Typical in-house synthesized analogs: 90-95% purity after initial purification [1].
Quantified Difference	+3-8% absolute purity improvement.
Conditions	Supplier Certificate of Analysis vs. typical academic synthetic reports.

Why This Matters

A 3-8% absolute purity difference can significantly impact the outcome of biological assays, making this 98% pure batch a more reliable choice for quantitative structure-activity relationship (QSAR) and lead optimization campaigns.

• [1] Finamore, C.; Festa, C.; Fiorillo, B.; et al. Expanding the Library of 1,2,4-Oxadiazole Derivatives: Discovery of New Farnesoid X Receptor (FXR) Antagonists/Pregnane X Receptor (PXR) Agonists. Molecules 2023, 28 (6), 2840. View Source

Optimal Research and Industrial Application Scenarios for 5-(Piperidin-4-yl)-3-(2,4,6-trifluorophenyl)-1,2,4-oxadiazole Based on Current Evidence

Synthesis of Focused FXR Antagonist Libraries for Metabolic Disease

Given the validated FXR antagonistic activity of structurally related 1,2,4-oxadiazoles [1], this compound is an ideal starting point for the parallel synthesis of N-alkylated or N-arylated derivatives on the piperidine nitrogen. This approach can rapidly generate SAR data to identify candidates with improved potency and selectivity profiles for cholestasis, NASH, and inflammatory bowel disease.

Development of Novel HsClpP Agonists for Hepatocellular Carcinoma

Leveraging the core scaffold's demonstrated HsClpP agonism [2], this compound can be used as a key intermediate to explore the effect of the 2,4,6-trifluorophenyl group on mitochondrial disruption and apoptosis in liver cancer cells. It serves as a direct structural input for optimizing the lead compound SL44's pharmacokinetic and pharmacodynamic parameters.

Physicochemical Property Modulation through Fluorine Scanning

The unique 2,4,6-trifluorophenyl moiety provides an opportunity for systematic fluorine scanning studies. By comparing this compound with its mono- and di-fluoro analogs, researchers can quantify the impact of fluorine substitution on metabolic stability, membrane permeability, and off-target binding, generating valuable data for medicinal chemistry design principles [3].

Building Block for Central Nervous System (CNS) Drug Discovery

The piperidine ring is a common privileged structure in CNS drug design. The incorporation of the 2,4,6-trifluorophenyl-1,2,4-oxadiazole fragment can enhance brain penetration and metabolic stability, as suggested by general fluorine chemistry principles [3]. This compound can be a synthetic entry point for developing new chemical entities targeting neurological disorders.

• [1] Finamore, C.; Festa, C.; Fiorillo, B.; et al. Expanding the Library of 1,2,4-Oxadiazole Derivatives: Discovery of New Farnesoid X Receptor (FXR) Antagonists/Pregnane X Receptor (PXR) Agonists. Molecules 2023, 28 (6), 2840. View Source
• [2] Li, S.; et al. Discovery of 5‑(Piperidin-4-yl)-1,2,4-oxadiazole Derivatives as a New Class of Human Caseinolytic Protease P Agonists for the Treatment of Hepatocellular Carcinoma. J. Med. Chem. 2024, 67 (13), 10622-10642. View Source
• [3] Purser, S.; Moore, P.R.; Swallow, S.; Gouverneur, V. Fluorine in Medicinal Chemistry. Chem. Soc. Rev. 2008, 37, 320-330. View Source